Cas no 2580224-35-5 (3-{(benzyloxy)carbonylamino}-5-nitro-1-benzothiophene-2-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-5-nitro-1-benzothiophene-2-carboxylic acid
• CAS No: 2580224-35-5
• MF: C₁₇H₁₂N₂O₆S
• MW: 372.351983070374
• CID: 5661036
• PubChem ID: 165895919
• Update Time: 2025-06-14

3-{(benzyloxy)carbonylamino}-5-nitro-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27724729
• 3-{[(benzyloxy)carbonyl]amino}-5-nitro-1-benzothiophene-2-carboxylic acid
• 2580224-35-5
• 3-{(benzyloxy)carbonylamino}-5-nitro-1-benzothiophene-2-carboxylic acid

• Inchi： 1S/C17H12N2O6S/c20-16(21)15-14(12-8-11(19(23)24)6-7-13(12)26-15)18-17(22)25-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,18,22)(H,20,21)
• InChI Key： PCCGIMIYFBWTNQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2C=C(C=CC1=2)[N+](=O)[O-])NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 372.04160728g/mol
• Monoisotopic Mass: 372.04160728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 150Ų

Additional information on 3-{(benzyloxy)carbonylamino}-5-nitro-1-benzothiophene-2-carboxylic acid

Recent Advances in the Study of 3-{(benzyloxy)carbonylamino}-5-nitro-1-benzothiophene-2-carboxylic acid (CAS: 2580224-35-5)

The compound 3-{(benzyloxy)carbonylamino}-5-nitro-1-benzothiophene-2-carboxylic acid (CAS: 2580224-35-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest studies focusing on this compound, its synthesis, biological activities, and potential therapeutic uses.

Recent literature highlights the role of 3-{(benzyloxy)carbonylamino}-5-nitro-1-benzothiophene-2-carboxylic acid as a key intermediate in the synthesis of novel benzothiophene derivatives. These derivatives have shown promising activity against various biological targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways. The nitro and carboxylic acid functional groups in the compound are critical for its reactivity and interaction with biological macromolecules.

One of the most notable studies published this year demonstrated the compound's efficacy as a precursor in the development of kinase inhibitors. Researchers utilized 3-{(benzyloxy)carbonylamino}-5-nitro-1-benzothiophene-2-carboxylic acid to synthesize a series of small molecules that selectively inhibit specific tyrosine kinases involved in cancer progression. The study reported significant reduction in tumor growth in preclinical models, suggesting the compound's potential as a lead structure for anticancer drug development.

Another area of active research involves the compound's application in the design of protease inhibitors. The benzothiophene core, combined with the nitro and carboxylic acid functionalities, allows for strong binding to the active sites of certain proteases. Recent in vitro studies have shown that derivatives of this compound exhibit potent inhibitory effects on proteases associated with viral infections, opening new avenues for antiviral therapy.

In addition to its biological activities, advancements in the synthetic methodologies for 3-{(benzyloxy)carbonylamino}-5-nitro-1-benzothiophene-2-carboxylic acid have been reported. A recent publication detailed an optimized, high-yield synthesis route that improves scalability and reduces production costs, making the compound more accessible for further research and development. This methodological improvement is expected to accelerate the exploration of its derivatives in various therapeutic areas.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 3-{(benzyloxy)carbonylamino}-5-nitro-1-benzothiophene-2-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the current body of research underscores the compound's versatility and potential as a valuable scaffold in medicinal chemistry.

In conclusion, 3-{(benzyloxy)carbonylamino}-5-nitro-1-benzothiophene-2-carboxylic acid (CAS: 2580224-35-5) represents a promising chemical entity with diverse applications in drug discovery. Continued research into its derivatives and mechanisms of action is likely to yield significant therapeutic breakthroughs in the coming years.